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Compound of Interest

Compound Name:
1H-Pyrazole-4-carbonitrile, 3-

chloro-

Cat. No.: B15060617 Get Quote

Executive Summary: Immediate Action Plan
Status: Hazardous Chemical Waste (Halogenated / Nitrile-bearing). Critical Directive:DO NOT

dispose of via municipal drains or standard trash. Primary Hazard: Liberation of Hydrogen

Cyanide (HCN) gas upon contact with strong acids; formation of Hydrochloric Acid (HCl) and

Nitrogen Oxides (NOx) during combustion.

Operational Triage:

Segregate immediately into "Halogenated Organic Waste" streams.

Isolate from all acidic waste streams to prevent fatal gas evolution.

Disposal Method: High-temperature incineration with flue gas scrubbing (Off-site licensed

facility).

Chemical Profile & Hazard Identification
To manage this compound safely, one must understand the molecular triggers that dictate its

disposal pathway. This is not arbitrary; it is based on the functional groups present.
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Feature Chemical Basis Operational Consequence

Nitrile Group (-CN) Carbon-Nitrogen triple bond.

Acid Incompatibility: Under

acidic conditions (pH < 7),

hydrolysis can release

Hydrogen Cyanide (HCN), a

systemic chemical asphyxiant.

Chlorine Substituent (-Cl)
Halogen attached to the

pyrazole ring.

Incineration Requirement:

Combustion releases

Hydrogen Chloride (HCl) gas.

Waste incinerators must be

equipped with alkaline

scrubbers to neutralize this

acid gas.

Pyrazole Ring
Nitrogen-rich aromatic

heterocycle.

NOx Generation: Thermal

decomposition releases

Nitrogen Oxides, requiring

specific emission controls at

the disposal facility.

Physical State: Typically a solid (off-white powder). Signal Word:WARNING (Acute Toxicity,

Irritant).

Pre-Disposal Stabilization & Segregation Strategy
The most common laboratory accident involving nitriles occurs during waste consolidation.

Mixing this compound with an acidic waste stream (e.g., waste generated from an acid-

catalyzed reaction) creates a "death jar" scenario where HCN gas builds up in a closed

container.

The Self-Validating Segregation Protocol
To ensure safety, follow this logic gate for every waste container:

Check pH: Ensure the receiving waste solvent is Neutral (pH 6-8) or slightly Alkaline (pH 8-

10).
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Solvent Compatibility: Compatible with non-acidic organic solvents (Dichloromethane, Ethyl

Acetate, DMSO).

Container Material: High-Density Polyethylene (HDPE) or Amber Glass. Avoid metal

containers due to potential corrosion from hydrolysis byproducts.

Visual Workflow: Waste Stream Decision Logic

Waste: 3-Chloro-1H-pyrazole-4-carbonitrile

Is the waste Solid or Liquid?

Solid Waste Liquid/Solution

Bin: Solid Hazardous Waste
(Label: Toxic/Irritant) CRITICAL: Is the mixture Acidic (pH < 7)?

STOP: Neutralize immediately.
Do NOT mix.

Yes

Proceed to Segregation

No

Bin: Halogenated Organics

Click to download full resolution via product page

Figure 1: Decision logic for segregating nitrile-based halogenated waste to prevent accidental

HCN generation.
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Detailed Disposal Procedures
Scenario A: Solid Waste (Pure Compound or
Contaminated Solids)
Applicable to: Expired reagents, contaminated weighing boats, gloves, and paper towels.

Containment: Place the solid material into a clear plastic bag (polyethylene).

Double Bagging: Place the first bag into a secondary, sealable bag or a wide-mouth HDPE

jar.

Labeling: Affix a hazardous waste label.

Constituents: "3-Chloro-1H-pyrazole-4-carbonitrile"[1][2][3]

Hazards: "Toxic," "Irritant."[4]

Note: Write "NITRILE - DO NOT ACIDIFY" in the comments section.

Storage: Store in the "Solid Hazardous Waste" satellite accumulation area until pickup.

Scenario B: Liquid Waste (Reaction Mixtures or Mother
Liquors)
Applicable to: Solutions in DCM, Ethyl Acetate, Methanol, etc.

Classification: This is Halogenated Solvent Waste due to the chlorine atom on the pyrazole

ring.

pH Check: Dip a pH strip into the waste container before adding the solution. If acidic,

neutralize with Sodium Bicarbonate (NaHCO₃) or a weak base.

Transfer: Pour into the "Halogenated Waste" carboy using a funnel.

Log Entry: Immediately log the addition on the carboy tag. Record the volume and specific

chemical name. Do not use generic terms like "Organic Waste."
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Emergency Contingencies
Accidental Spill[5]

Evacuate: If the spill is large (>10g) or dust is airborne, clear the area.

PPE: Wear nitrile gloves (double gloved), lab coat, and safety goggles. Use a P95/P100 dust

mask if powder is loose.

Neutralization: Cover the spill with a dry absorbent (Vermiculite or Sand).[5]

Warning: Do not use acidic absorbents.

Cleanup: Sweep into a disposal bag. Wipe the area with a mild soap solution (pH neutral).

Exposure Response[6][7][8]
Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention

(suspect potential HCN release if acids were present).

Skin Contact: Wash with soap and water for 15 minutes. Do not use ethanol (increases

absorption).

Regulatory & Compliance Context
US EPA (RCRA): While not always explicitly P-listed (acutely toxic), this compound exhibits

characteristics of reactivity (cyanide generation) and toxicity. It must be treated as hazardous

waste.

European Waste Catalogue (EWC): Classify under 16 05 06* (laboratory chemicals,

consisting of or containing hazardous substances).

Transport (DOT/IATA):

UN Number: UN 3439 (Nitriles, solid, toxic, n.o.s.) or UN 2811 (Toxic solid, organic,

n.o.s.).

Packing Group: III (Minor Danger) or II (Medium Danger) depending on specific LD50

data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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